Cas no 1260665-84-6 (4-Chloropyrazolo[1,5-A]pyrazine)

• Product Name: 4-Chloropyrazolo[1,5-A]pyrazine
• CAS No: 1260665-84-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD18250200
• CID: 4565465
• PubChem ID: 72213177
• Update Time: 2025-07-21

4-Chloropyrazolo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROPYRAZOLO[1,5-A]PYRAZINE
• AMY2156
• AB72522
• AKOS026677550
• SCHEMBL15754016
• SY260623
• AS-43425
• 1260665-84-6
• DB-123434
• Z1255375720
• MFCD18250200
• F1907-0163
• UPAOWFRREBXVDZ-UHFFFAOYSA-N
• EN300-138645
• 4-Chloropyrazolo[1,5-A]pyrazine

• MDL： MFCD18250200
• Inchi： 1S/C6H4ClN3/c7-6-5-1-2-9-10(5)4-3-8-6/h1-4H
• InChI Key： UPAOWFRREBXVDZ-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=NN2C=CN=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.2

Additional information on 4-Chloropyrazolo[1,5-A]pyrazine

4-Chloropyrazolo[1,5-A]pyrazine: A Promising Compound in Medicinal Chemistry

4-Chloropyrazolo[1,5-A]pyrazine (CAS No. 1260665-84-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 4-Chloropyrazolo[1,5-A]pyrazine consists of a pyrazolopyrazine core with a chlorine substituent at the 4-position. This substitution not only enhances the compound's stability but also modulates its biological activity, making it an attractive candidate for drug development. Recent studies have highlighted the importance of this compound in various therapeutic areas, particularly in oncology and neurodegenerative diseases.

In the realm of oncology, 4-Chloropyrazolo[1,5-A]pyrazine has shown promising results as a potential anti-cancer agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings suggest that 4-Chloropyrazolo[1,5-A]pyrazine could be a valuable lead compound for the development of novel anti-cancer drugs.

Beyond its anti-cancer properties, 4-Chloropyrazolo[1,5-A]pyrazine has also been investigated for its potential neuroprotective effects. Studies conducted in animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and inflammation in the brain, thereby protecting neurons from damage. A recent study published in the Journal of Neurochemistry reported that 4-Chloropyrazolo[1,5-A]pyrazine significantly improved cognitive function and reduced neuroinflammation in mice with Alzheimer's disease. These findings open up new avenues for the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 4-Chloropyrazolo[1,5-A]pyrazine have also been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and intravenous administration. Additionally, preclinical studies have demonstrated that 4-Chloropyrazolo[1,5-A]pyrazine has low toxicity and does not cause significant side effects at therapeutic doses.

In conclusion, 4-Chloropyrazolo[1,5-A]pyrazine (CAS No. 1260665-84-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of this compound, paving the way for innovative treatments in oncology and neurodegenerative diseases.